Cas no 1001426-63-6 (methyl 3-aminothietane-3-carboxylate)

• Product Name: methyl 3-aminothietane-3-carboxylate
• CAS No: 1001426-63-6
• MF: C₅H₉NO₂S
• MW: 147.1954600811
• MDL: MFCD28629846
• CID: 5165795
• PubChem ID: 67273397
• Update Time: 2026-03-04

methyl 3-aminothietane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylic acid, 3-amino-, methyl ester
• methyl 3-aminothietane-3-carboxylate

• MDL： MFCD28629846
• Inchi： 1S/C5H9NO2S/c1-8-4(7)5(6)2-9-3-5/h2-3,6H2,1H3
• InChI Key： PXKKWZCIKFSFFU-UHFFFAOYSA-N
• SMILES： S1CC(N)(C(OC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-aminothietane-3-carboxylate

Exploring the Versatile Applications of Methyl 3-Aminothietane-3-Carboxylate (CAS No. 1001426-63-6) in Modern Chemistry

The compound methyl 3-aminothietane-3-carboxylate (CAS No. 1001426-63-6) is a fascinating molecule that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, featuring both an aminothietane ring and a methyl carboxylate functional group, presents unique chemical properties that make it valuable for various synthetic applications. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for more complex molecular structures.

One of the key reasons why methyl 3-aminothietane-3-carboxylate stands out is its structural versatility. The presence of both amino and ester functional groups allows for multiple reaction pathways, making it an excellent intermediate in organic synthesis. Recent studies have explored its use in the development of novel heterocyclic compounds, which are crucial in medicinal chemistry for drug discovery. The compound's thietane ring is particularly noteworthy, as sulfur-containing heterocycles are known for their biological activity and stability.

In the context of current research trends, methyl 3-aminothietane-3-carboxylate has been investigated for its potential in creating bioactive molecules. With the growing demand for new pharmaceuticals to address global health challenges, compounds like this are at the forefront of innovation. Its molecular framework can be modified to interact with various biological targets, offering possibilities for developing treatments for a range of conditions. This aligns with the increasing focus on precision medicine and targeted therapies in the pharmaceutical industry.

The synthesis of methyl 3-aminothietane-3-carboxylate typically involves multi-step organic reactions, often starting from readily available precursors. Researchers have optimized these processes to improve yield and purity, making the compound more accessible for further applications. Its stability under various conditions also makes it a reliable choice for laboratory use. These characteristics are particularly important in the context of green chemistry, where efficiency and sustainability are prioritized.

Another area where methyl 3-aminothietane-3-carboxylate shows promise is in material science. The compound's unique structure can contribute to the development of advanced polymeric materials with specific properties. For instance, its incorporation into polymer chains can enhance material durability or introduce functional groups for further modification. This application is especially relevant given the current interest in smart materials and functional coatings across various industries.

From a commercial perspective, the demand for specialized chemical intermediates like methyl 3-aminothietane-3-carboxylate is on the rise. Pharmaceutical companies and research institutions are constantly seeking novel building blocks for drug development, driving the market for such compounds. The global focus on personalized medicine and orphan drugs further amplifies this demand, as researchers require diverse molecular scaffolds to create targeted therapies.

Quality control is paramount when working with methyl 3-aminothietane-3-carboxylate, as its purity directly affects downstream applications. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize the compound and ensure it meets the required specifications. These quality assurance measures are critical for researchers who rely on consistent performance in their synthetic pathways.

The future prospects for methyl 3-aminothietane-3-carboxylate appear bright, with ongoing research uncovering new potential applications. As synthetic methodologies continue to advance, we can expect to see this compound playing a more significant role in various chemical domains. Its combination of structural features and reactivity makes it a valuable asset in the toolkit of modern chemists working on cutting-edge projects in both academia and industry.

For researchers interested in exploring methyl 3-aminothietane-3-carboxylate further, it's important to consider the latest developments in catalysis and reaction optimization. These areas can significantly enhance the compound's utility and efficiency in synthetic applications. Additionally, staying informed about regulatory aspects and safety guidelines ensures responsible use of this chemical in various research settings.

In conclusion, methyl 3-aminothietane-3-carboxylate (CAS No. 1001426-63-6) represents an important class of heterocyclic compounds with wide-ranging applications in pharmaceutical research, material science, and organic synthesis. Its unique structural features and reactivity profile make it a valuable intermediate for creating more complex molecules. As scientific understanding of this compound grows, so too will its potential to contribute to advancements in various chemical and life science fields.